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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hydrolysis rates of three common alkali

metal hydrides: lithium hydride (LiH), sodium hydride (NaH), and potassium hydride (KH).

Understanding the reactivity of these hydrides with water is crucial for their safe handling and

application in various chemical syntheses. The information presented is supported by available

experimental data and established chemical principles.

Executive Summary
Alkali metal hydrides are highly reactive compounds that readily undergo hydrolysis to produce

hydrogen gas and the corresponding metal hydroxide. The rate of this reaction is a critical

factor in their utility as reducing agents and hydrogen sources. Experimental evidence and

established chemical trends indicate a clear order of reactivity for hydrolysis among the

hydrides discussed:

Potassium Hydride (KH) > Sodium Hydride (NaH) > Lithium Hydride (LiH)

This trend is primarily attributed to the decreasing electronegativity and increasing atomic size

of the alkali metal cation as one moves down the group in the periodic table. This results in a

more ionic and labile hydride ion (H⁻) in KH compared to NaH and LiH, leading to a more

vigorous reaction with water.
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The following table summarizes the comparative hydrolysis rates of LiH, NaH, and KH. It is

important to note that while quantitative data for LiH is available, the extremely rapid and often

violent nature of the reactions of NaH and KH with water makes precise, standardized rate

measurements challenging to obtain and compare directly under identical conditions.

Hydride
Chemical
Formula

Molar Mass (
g/mol )

Observed
Hydrolysis
Rate

Reactivity
Trend

Lithium Hydride LiH 7.95
6.0 cm³ H₂ /

cm²·s at 35°C
Least Reactive

Sodium Hydride NaH 24.00
Very Rapid /

Violent
More Reactive

Potassium

Hydride
KH 40.11

Extremely Rapid

/ Violent
Most Reactive

Experimental Protocols
The determination of the hydrolysis rate of alkali metal hydrides typically involves measuring

the volume of hydrogen gas evolved over time. A common and effective method is the use of a

gas buret apparatus.

Objective: To quantitatively measure and compare the rate of hydrogen gas evolution from the

hydrolysis of LiH, NaH, and KH.

Materials:

Lithium hydride (LiH), Sodium hydride (NaH, typically as a dispersion in mineral oil), and

Potassium hydride (KH, typically as a dispersion in mineral oil)

Deionized water

Anhydrous solvent (e.g., THF or pentane) for washing mineral oil from NaH and KH samples

Gas buret apparatus (as illustrated in the diagram below)
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Reaction flask with a side arm and a septum-sealed inlet

Magnetic stirrer and stir bar

Constant temperature water bath

Syringe for injection of water

Stopwatch

Appropriate personal protective equipment (safety glasses, lab coat, gloves, and face shield)

Procedure:

Apparatus Setup: Assemble the gas buret apparatus. The reaction flask is placed in a

constant temperature water bath to ensure isothermal conditions. The gas buret is filled with

a suitable liquid (e.g., water) and connected to the reaction flask.

Sample Preparation:

For LiH: A known mass of LiH powder or pellet is weighed and placed in the reaction flask.

For NaH and KH: A known mass of the mineral oil dispersion is weighed. The mineral oil is

washed away with an anhydrous solvent under an inert atmosphere (e.g., in a glovebox).

A known mass of the dry hydride is then quickly transferred to the reaction flask.

Reaction Initiation: The system is sealed, and the initial volume in the gas buret is recorded.

A known volume of deionized water is injected into the reaction flask using a syringe through

the septum. The magnetic stirrer is started to ensure good mixing.

Data Collection: The volume of hydrogen gas evolved is recorded at regular time intervals

using the gas buret. The reaction is allowed to proceed until no more gas is evolved.

Data Analysis: The rate of hydrolysis is determined by plotting the volume of hydrogen

evolved against time. The initial rate can be calculated from the slope of the initial linear

portion of the curve. For a more detailed kinetic analysis, the data can be fitted to

appropriate rate laws.
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Safety Precautions:

All manipulations of alkali metal hydrides should be carried out in a well-ventilated fume

hood.

The reactions of NaH and KH with water are extremely exothermic and can lead to the

ignition of the evolved hydrogen gas. The experiment should be conducted on a small scale

and with appropriate shielding.

Ensure that all glassware is dry before use.

Appropriate fire extinguishing equipment for metal fires (e.g., Class D extinguisher) should

be readily available.
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Caption: Logical relationship of alkali metal hydride hydrolysis reactivity.
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To cite this document: BenchChem. [A Comparative Analysis of the Hydrolysis Rates of
Lithium, Sodium, and Potassium Hydrides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232716#comparative-hydrolysis-rates-of-lih-nah-
and-kh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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